Cas no 2172605-83-1 (1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2172605-83-1
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 6326762
• PubChem ID: 165555999
• Update Time: 2025-05-20

1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid
• 2172605-83-1
• EN300-1630183

• Inchi： 1S/C14H24O3/c1-12(2)7-9-13(10-8-12,11(15)16)14(17)5-3-4-6-14/h17H,3-10H2,1-2H3,(H,15,16)
• InChI Key： ASHKRJOFOJEEEB-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(C(=O)O)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid

Introduction to 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid (CAS No. 2172605-83-1)

1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid, identified by its CAS number 2172605-83-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclopentyl and cyclohexane scaffold with hydroxyl and methyl substituents, exhibits structural features that make it a promising candidate for further exploration in medicinal chemistry. The unique arrangement of functional groups in this compound suggests potential biological activities that warrant detailed investigation.

The molecular structure of 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid consists of a cyclopentyl ring linked to a cyclohexane backbone through a carboxylic acid group at the 1-position of the cyclopentyl ring. The presence of the hydroxyl group at the 1-position and the two methyl groups at the 4-position of the cyclohexane ring introduces steric and electronic effects that can influence the compound's reactivity and biological interactions. This structural complexity makes it an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in developing novel molecules with structural motifs similar to 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid due to their potential therapeutic applications. The cyclopentyl and cyclohexane rings are common motifs in biologically active compounds, often found in natural products and synthetic drugs. The hydroxyl group can serve as a hydrogen bond acceptor, enhancing interactions with biological targets, while the methyl groups can influence the compound's solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features of 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, the hydroxyl group could potentially engage in hydrogen bonding with polar residues in protein active sites, while the hydrophobic nature of the cycloalkane rings could facilitate binding to lipid-rich regions of biological membranes.

Recent studies have begun to explore the pharmacological properties of compounds with similar structural features. Researchers have found that modifications to the cyclopentyl and cyclohexane rings can significantly alter biological activity. For example, replacing one of the methyl groups with an ethyl or fluoro substituent can change the compound's potency and selectivity. Similarly, introducing additional functional groups such as amides or esters can modify its pharmacokinetic profile. These findings highlight the importance of 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid as a starting point for further chemical optimization.

The synthesis of 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclopentyl-cyclohexane bridge requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex cyclic structures more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in building these types of molecules.

Once synthesized, 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid can be subjected to various biochemical assays to evaluate its potential biological activity. High-throughput screening (HTS) techniques allow researchers to rapidly test thousands of compounds against a wide range of biological targets. If initial screens show promising results, further characterization using techniques such as X-ray crystallography can provide insights into how the compound interacts with its target proteins or receptors.

The development of computational tools has also accelerated the process of drug discovery by enabling virtual screening and molecular docking studies. These methods allow researchers to predict how different compounds might bind to biological targets based on their three-dimensional structures. By using these tools alongside experimental data, scientists can identify promising candidates for further investigation more efficiently than traditional methods alone.

In conclusion, 1-(1-hydroxycyclopentyl)-4,4-dimethylcyclohexane-1-carboxylic acid (CAS No. 2172605-83-1) represents a fascinating molecule with potential applications in pharmaceutical research. Its unique structural features make it an attractive starting point for developing novel therapeutic agents targeting various diseases. As research continues in this area, 2172605-83-1 will likely play an important role in advancing our understanding of drug design and development.